Cas no 12656-09-6 (siomycin A)

• Product Name: siomycin A
• CAS No: 12656-09-6
• MF: C₇₁H₈₁N₁₉O₁₈S₅
• MW: 1648.84434771538
• CID: 897302
• PubChem ID: 16130049
• Update Time: 2025-04-19

siomycin A Chemical and Physical Properties

Names and Identifiers

• siomycin A
• Thiostrepton, 1-valine-2-(2,3-didehydroalanine)-
• (1-L-valine)-[2-(2,3-didehydro-alanine)]-thiostrepton
• Mutabilycin
• Mutabillicin
• Antibiotic 6741-21
• AKFVOKPQHFBYCA-OFENGFFDSA-N
• Mutabilycin, SporangioMycin, 6741-21, Mutabillicin
• Thiostrepton,1-Valine-2-(2,3-didehydroalanine)-
• 1-Valine-2-(2,3-didehydroalanine)thiostrepton
• 12656-09-6
• CHEBI:225824
• Sporangiomycin
• Siomycin
• DA-67598
• G91526

• Inchi： 1S/C71H81N19O18S5/c1-14-37-64-83-44(22-109-64)61(103)89-52(70(13,107)34(12)93)67-85-43(23-112-67)59(101)88-48-33(11)108-68(106)40-19-36(31(9)91)35-15-16-38(50(94)49(35)79-40)78-46(25(2)3)62(104)77-29(7)56(98)74-27(5)55(97)75-30(8)57(99)90-71(69-86-45(24-113-69)60(102)87-47(32(10)92)63(105)81-37)18-17-39(80-51(71)41-20-111-66(48)82-41)65-84-42(21-110-65)58(100)76-28(6)54(96)73-26(4)53(72)95/h14-16,19-21,23-25,30-34,38,44,46-48,50-52,78,91-94,107H,4-7,17-18,22H2,1-3,8-13H3,(H2,72,95)(H,73,96)(H,74,98)(H,75,97)(H,76,100)(H,77,104)(H,81,105)(H,87,102)(H,88,101)(H,89,103)(H,90,99)
• InChI Key： AKFVOKPQHFBYCA-UHFFFAOYSA-N
• SMILES： S1C=C2C(NC(C(NC(=CC)C3=NC(CS3)C(NC(C3=NC(=CS3)C(NC3C(C)OC(C4=CC(C(C)O)=C5C=CC(C(C5=N4)O)NC(C(NC(=C)C(NC(=C)C(NC(C)C(NC4(C1=N2)CCC(C1=NC(C(NC(=C)C(NC(=C)C(N)=O)=O)=O)=CS1)=NC4C1=CSC3=N1)=O)=O)=O)=O)C(C)C)=O)=O)C(C)(C(C)O)O)=O)=O)C(C)O)=O

Computed Properties

• Exact Mass: 1647.46183
• Monoisotopic Mass: 1647.4610527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 17
• Hydrogen Bond Acceptor Count: 37
• Heavy Atom Count: 113
• Rotatable Bond Count: 13
• Complexity: 3970
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 15
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -0.262000000000002
• Topological Polar Surface Area: 701Ų

Experimental Properties

• Solubility: DMSO: complete10 mg/ml, clear, colorless to faintly yellow
• PSA: 562.74
• LogP: 3.82150